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Abstract
(-)-Isosclerone is a naturally occurring phytotoxic naphthalenone pentaketide that has

garnered interest for its potential therapeutic properties, including antiproliferative and anti-

inflammatory activities. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and known biological activities of (-)-
Isosclerone. Detailed experimental protocols for its isolation from fungal cultures and for

assessing its biological effects are provided. Furthermore, this document illustrates the key

signaling pathway influenced by (-)-Isosclerone through a detailed diagram, offering a valuable

resource for researchers in natural product chemistry, oncology, and drug discovery.

Chemical Structure and Properties
(-)-Isosclerone, also known as (-)-Regiolone, is a chiral molecule with a specific

stereochemistry that is crucial for its biological activity. It belongs to the tetralin class of organic

compounds, characterized by a benzene ring fused to a cyclohexane ring.

IUPAC Name: (4S)-4,8-dihydroxy-3,4-dihydro-2H-naphthalen-1-one[1]

Stereochemistry: The absolute configuration of (-)-Isosclerone has been determined as (S)[2]

[3]. Its enantiomer, (+)-Regiolone, possesses the (R) configuration[2][3]. This stereochemical
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difference is a critical determinant of their respective biological activities[3]. (-)-Isosclerone is

the levorotatory isomer, meaning it rotates the plane of polarized light to the left[2].

Physicochemical Properties
A summary of the key physicochemical properties of (-)-Isosclerone is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₁₀H₁₀O₃ [1][4]

Molecular Weight 178.18 g/mol [1][5]

CAS Number 54712-38-8 [1][4]

Appearance
Not explicitly stated in search

results

Melting Point
Not explicitly stated in search

results

Boiling Point
Not explicitly stated in search

results

Solubility
Predicted Water Solubility:

13.9 g/L
[6]

Polar Surface Area 57.53 Å² [4][6]

logP 0.7 - 1.4 [4][6]

Hydrogen Bond Donors 2 [4][6]

Hydrogen Bond Acceptors 3 [4][6]

Biological Activity and Mechanism of Action
(-)-Isosclerone has been identified as a phytotoxic phenol, isolated from the culture filtrate of

fungi such as Discula sp., the causative agent of dogwood anthracnose, and the marine-

derived fungus Aspergillus fumigatus[7][8]. Beyond its phytotoxicity, recent research has

highlighted its potential as an anticancer agent.
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Antiproliferative Activity
(-)-Isosclerone has demonstrated significant antiproliferative effects against human breast

cancer cells (MCF-7)[8]. This activity is attributed to its ability to induce DNA damage and

inhibit the NF-κB signaling pathway[8].

Inhibition of the NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammatory responses,

cell proliferation, and survival. Its aberrant activation is a hallmark of many cancers. (-)-
Isosclerone has been shown to block the activation of IκB kinase (IKK), which in turn prevents

the phosphorylation and subsequent degradation of the NF-κB inhibitor, IκBα. This action

blocks the nuclear translocation of the p50 and p65 subunits of NF-κB, thereby inhibiting the

transcription of NF-κB target genes involved in cell survival and proliferation[8].
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Figure 1: Mechanism of NF-κB Pathway Inhibition by (-)-Isosclerone
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Figure 2: Workflow for the Isolation of (-)-Isosclerone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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